Cas no 2228916-70-7 (tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate
• CAS No: 2228916-70-7
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6221145
• PubChem ID: 165652356
• Update Time: 2025-09-27

tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(carbamimidoylmethyl)-2-hydroxyphenyl]carbamate
• EN300-1873393
• 2228916-70-7

• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(18)16-9-6-8(7-11(14)15)4-5-10(9)17/h4-6,17H,7H2,1-3H3,(H3,14,15)(H,16,18)
• InChI Key： CQBXYNALJBLLSX-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CC(=N)N)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228916-70-7 and Product Name: tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate

The compound with the CAS number 2228916-70-7 and the product name tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and biochemical research. The presence of multiple functional groups, including a hydroxyphenyl moiety and a carbamimidoylmethyl substituent, makes it a versatile candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. The tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate molecule, with its unique structural features, has positioned itself as a promising candidate in this regard. The hydroxyphenyl group is particularly noteworthy, as it is known to contribute to the binding affinity of many bioactive molecules. This feature has been extensively studied in the context of developing new therapeutic agents that target specific biological pathways.

Moreover, the carbamimidoylmethyl moiety in the compound’s structure adds another layer of complexity, enabling various chemical modifications that can fine-tune its pharmacological properties. This flexibility has been exploited in several research endeavors aimed at creating derivatives with improved pharmacokinetic profiles. The tert-butyl group, while primarily serving as a protecting group, also contributes to the overall stability of the molecule, making it suitable for long-term storage and transportation.

Recent studies have highlighted the importance of such multifunctional compounds in addressing complex diseases. For instance, research has demonstrated that molecules incorporating hydroxyphenyl and carbamimidoylmethyl groups can exhibit potent inhibitory effects on enzymes involved in inflammatory responses. These findings have opened up new avenues for developing anti-inflammatory drugs with fewer systemic side effects. Additionally, the structural motifs present in this compound have been explored for their potential role in modulating immune responses, making it a valuable tool in immunomodulatory research.

The synthesis of tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate involves a series of well-established chemical reactions that highlight the compound’s synthetic accessibility. The process typically begins with the preparation of key intermediates such as 2-hydroxybenzaldehyde and carbamidine derivatives. These intermediates are then coupled using appropriate coupling agents to form the desired product. The use of tert-butyl carbamate as a protecting group ensures that reactive sites within the molecule remain intact until further functionalization is required.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for drug development. Its ability to interact with biological targets suggests that it could be used to develop treatments for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The precise arrangement of functional groups in its structure allows it to mimic natural bioactive molecules, thereby enhancing its binding affinity to therapeutic targets.

One of the most intriguing aspects of this compound is its potential to be used as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers can gain insights into how specific functional groups influence its biological activity. This approach has been instrumental in optimizing drug candidates for clinical trials. For example, modifications to the hydroxyphenyl group have been shown to alter its binding affinity to certain enzymes, leading to more potent inhibitory effects.

The role of computational chemistry in understanding the properties of tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate cannot be overstated. Advanced computational methods have enabled researchers to predict how this compound will behave under various conditions without conducting extensive experimental trials. This has significantly reduced the time and cost associated with drug discovery processes. Additionally, computational studies have provided valuable insights into the molecular interactions between this compound and its biological targets, further validating its potential as a therapeutic agent.

Looking ahead, the future prospects for this compound appear promising. Ongoing research aims to explore its applications in personalized medicine, where it could be tailored to individual patient profiles for maximum therapeutic benefit. Furthermore, advancements in synthetic methodologies may enable the production of analogs with improved properties, expanding its range of applications.

In conclusion, tert-butyl N-5-(carbamimidoylmethyl)-2-hydroxyphenylcarbamate, with its CAS number 2228916-70-7, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and multifunctional nature make it a valuable tool for drug development and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of today’s most pressing medical challenges.